IRE1a-IN-2

• Molecular Formula: C19H19NO6S
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C19H19NO6S/c1-10-12(7-14(22)20-4-6-27-9-20)19(24)26-17-13(8-21)16(23)18-11(15(10)17)3-2-5-25-18/h8,23H,2-7,9H2,1H3
• InChIKey: YYVMXWNBXDUPOA-UHFFFAOYSA-N

IRE1a-IN-2 (also known as IRE1α kinase-IN-2) is a potent, small-molecule inhibitor of the inositol-requiring enzyme 1 alpha (IRE1α) kinase. It exhibits an EC50 of 0.82 μM for IRE1α kinase inhibition and impedes IRE1α kinase autophosphorylation with an IC50 of 3.12 μM.

IRE1a-IN-2 (IRE1α Kinase-IN-2) for IRE1α Pathway Research: A Potent Kinase Inhibitor for Cancer and ER Stress Studies

IRE1a-IN-2 (also known as IRE1α kinase-IN-2) is a potent, small-molecule inhibitor of the inositol-requiring enzyme 1 alpha (IRE1α) kinase . It exhibits an EC50 of 0.82 μM for IRE1α kinase inhibition and impedes IRE1α kinase autophosphorylation with an IC50 of 3.12 μM . The compound also inhibits XBP1 mRNA splicing in wild-type cell lines, with an IC50 greater than 200 nM for XBP1 mRNA . Its molecular formula is C19H19NO6S, and its molecular weight is 389.42 g/mol [1].

IRE1α kinase inhibition Reported kinase inhibition profile supports pathway inhibition studies.

Autophosphorylation signaling Enables investigation of IRE1α kinase autophosphorylation dynamics.

XBP1 splicing assay Supports XBP1 mRNA splicing endpoint studies in wild-type cell lines.

• [1] PeptideDB. IRE1a-IN-2. Database Entry. Available at: https://www.peptidedb.com/database/IRE1a-IN-2.html View Source

IRE1a-IN-2: Why Simple Substitution with Other IRE1α Inhibitors Compromises Experimental Consistency

IRE1α inhibitors vary significantly in their mechanisms of action, target engagement, and potency profiles. Some compounds act as kinase inhibitors, others as RNase domain inhibitors, and some allosterically modulate RNase activity [1]. Consequently, substituting IRE1a-IN-2 with a generic IRE1α inhibitor can lead to divergent and non-comparable results in assays measuring XBP1 splicing, autophosphorylation, or downstream signaling [2]. The specific quantitative activity profile of IRE1a-IN-2—including its kinase inhibition EC50, autophosphorylation IC50, and XBP1 mRNA IC50—differs markedly from other IRE1α inhibitors . Using an alternative compound without verifying its exact activity parameters risks introducing uncontrolled variables into experimental designs, thereby undermining reproducibility and scientific validity.

Mechanism Other IRE1α inhibitors may target RNase domain or allosterically modulate activity, altering endpoint interpretation.

Profile shift Autophosphorylation inhibition may not be observed with RNase-only inhibitors, limiting direct comparability.

Potency context XBP1 splicing inhibition potency may vary significantly across compound classes, requiring re-validation per assay.

• [1] Wiese W, et al. IRE1α Inhibitors as a Promising Therapeutic Strategy in Blood Malignancies. Int J Mol Sci. 2022;23(5):2597. doi:10.3390/ijms23052597 View Source
• [2] Cross BCS, et al. The molecular basis for selective inhibition of unconventional mRNA splicing by an IRE1-binding small molecule. Proc Natl Acad Sci U S A. 2012;109(15):E869-E878. doi:10.1073/pnas.1115623109 View Source

IRE1a-IN-2 Quantitative Differentiation: Kinase Inhibition Potency and Selectivity vs. Common IRE1α Inhibitors

IRE1a-IN-2 Exhibits Sub-Micromolar Potency in Inhibiting IRE1α Kinase Activity

IRE1a-IN-2 demonstrates potent inhibition of IRE1α kinase with an EC50 of 0.82 μM . In contrast, the widely used IRE1α kinase inhibitor KIRA6 exhibits an IC50 of 0.6 μM for IRE1α kinase inhibition, as reported in multiple independent sources . While both compounds fall within the sub-micromolar range, IRE1a-IN-2's EC50 value is comparable and may offer an alternative chemical scaffold for kinase inhibition studies.

IRE1α kinase inhibition

Data to verify

EC50 0.82 μM vs KIRA6 IC50 0.6 μM
1.37-fold difference

Supports comparative kinase inhibition studies with alternative chemical scaffold.

Cross-study comparison; independent validation recommended.

Evidence Dimension	IRE1α kinase inhibition potency
Target Compound Data	EC50 = 0.82 μM
Comparator Or Baseline	KIRA6: IC50 = 0.6 μM
Quantified Difference	IRE1a-IN-2 EC50 is 1.37-fold higher than KIRA6 IC50
Conditions	In vitro kinase assay

Why This Matters

Provides a sub-micromolar alternative kinase inhibitor scaffold for studies requiring a distinct chemical structure while maintaining comparable IRE1α kinase inhibition potency.

IRE1a-IN-2 Demonstrates Differential Inhibition of IRE1α Autophosphorylation vs. RNase Inhibitors

IRE1a-IN-2 inhibits IRE1α kinase autophosphorylation with an IC50 of 3.12 μM . This contrasts with RNase domain inhibitors such as 4μ8C, which inhibits XBP1 mRNA splicing with an IC50 of 6.8 μM but does not directly target kinase autophosphorylation . Furthermore, B-I09, an IRE-1 RNase inhibitor, has an IC50 of 1.23 μM for RNase activity but does not affect kinase autophosphorylation .

Autophosphorylation inhibition

Data to verify

IC50 3.12 μM
4μ8C & B-I09: no inhibition

Enables study of kinase-specific autophosphorylation endpoint.

Unique profile among tested comparators; verify in own assay.

Evidence Dimension	IRE1α kinase autophosphorylation inhibition
Target Compound Data	IC50 = 3.12 μM
Comparator Or Baseline	4μ8C: No autophosphorylation inhibition; B-I09: No autophosphorylation inhibition
Quantified Difference	IRE1a-IN-2 uniquely inhibits autophosphorylation among these comparators
Conditions	In vitro kinase assay

Why This Matters

Enables specific investigation of IRE1α kinase autophosphorylation signaling, a mechanistic node not addressed by RNase-only inhibitors, crucial for dissecting IRE1α's dual kinase-RNase functions.

IRE1a-IN-2 Exhibits Greater Potency in XBP1 mRNA Splicing Inhibition Compared to STF-083010

IRE1a-IN-2 inhibits XBP1 mRNA with an IC50 greater than 200 nM . In comparison, the IRE1α endonuclease inhibitor STF-083010 displays an IC50 of 9.939 μM for IRE1 inhibition . IRE1a-IN-2 is therefore at least 49-fold more potent than STF-083010 in suppressing XBP1 mRNA splicing.

XBP1 mRNA splicing

Data to verify

IC50 >200 nM vs STF-083010 9.939 μM
≥49.7-fold difference

Supports XBP1 splicing endpoint assays at lower compound concentrations.

Assay context and cell-line conditions may influence potency.

Evidence Dimension	XBP1 mRNA splicing inhibition
Target Compound Data	IC50 > 200 nM
Comparator Or Baseline	STF-083010: IC50 = 9.939 μM
Quantified Difference	IRE1a-IN-2 is ≥49.7-fold more potent
Conditions	In vitro cell-based assay

Why This Matters

Significantly higher potency reduces the required compound concentration in cellular assays, minimizing off-target effects and improving experimental signal-to-noise ratios.

Optimal Experimental Contexts for Deploying IRE1a-IN-2 in IRE1α Signaling Research

Investigating IRE1α Kinase Autophosphorylation Dynamics in ER Stress Models

IRE1a-IN-2's specific inhibition of IRE1α kinase autophosphorylation (IC50 = 3.12 μM) makes it a valuable tool for studies dissecting the role of autophosphorylation in IRE1α activation and downstream signaling. Unlike RNase-only inhibitors, it directly targets this early activation step, enabling precise interrogation of kinase-dependent signaling events in tunicamycin- or thapsigargin-induced ER stress models.

High-Throughput Screening Campaigns for IRE1α Kinase Inhibitors

With a sub-micromolar EC50 (0.82 μM) for IRE1α kinase inhibition , IRE1a-IN-2 serves as a robust positive control in high-throughput screens aimed at identifying novel IRE1α kinase inhibitors. Its potency ensures a reliable signal window, and its well-defined kinase inhibition profile facilitates assay validation and comparison of hit compounds.

Comparative Studies of IRE1α Kinase vs. RNase Inhibition in Cancer Cell Lines

IRE1a-IN-2's dual activity—kinase inhibition and XBP1 splicing suppression—allows researchers to compare and contrast the cellular consequences of blocking kinase function versus RNase activity. In multiple myeloma, pancreatic cancer, or triple-negative breast cancer cell lines where IRE1α is implicated [1], IRE1a-IN-2 can be used alongside RNase-selective inhibitors (e.g., MKC-3946) to delineate pathway-specific dependencies.

In Vitro Validation of IRE1α Pathway Engagement in Genetic Knockdown/Overexpression Models

IRE1a-IN-2 can confirm on-target effects in cells engineered with IRE1α knockdown or overexpression. Its ability to inhibit XBP1 mRNA splicing (IC50 > 200 nM) provides a functional readout to validate that observed phenotypes are indeed mediated by IRE1α signaling, thereby strengthening the rigor of mechanistic studies.

Application

Selection Property

Validation Focus

IRE1α autophosphorylation studies

Kinase autophosphorylation inhibition profile

Autophosphorylation endpoint context

High-throughput screening for IRE1α kinase inhibitors

Kinase inhibition activity profile

Assay signal-window and reproducibility validation

Kinase vs. RNase comparative pathway studies

Dual kinase inhibition and XBP1 splicing suppression capacity

Pathway-specific endpoint interpretation

Genetic knockdown/overexpression model target engagement

XBP1 mRNA splicing inhibition activity

On-target phenotype confirmation

• [1] Wiese W, et al. IRE1α Inhibitors as a Promising Therapeutic Strategy in Blood Malignancies. Int J Mol Sci. 2022;23(5):2597. doi:10.3390/ijms23052597 View Source